Cas no 2680531-49-9 (lithium(1+) 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl-2-methylpropanoate)

Lithium(1+) 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl-2-methylpropanoate is a specialized lithium salt featuring a thiadiazole-based organic anion. The compound combines the electrochemical benefits of lithium ions with the structural stability conferred by the 5-amino-1,3,4-thiadiazol-2-ylsulfanyl moiety. Its key advantages include high solubility in polar solvents, enhanced thermal stability due to the thiadiazole ring, and potential utility in lithium-ion battery electrolytes or pharmaceutical applications. The presence of the amino group allows for further functionalization, while the methylpropanoate backbone contributes to steric hindrance, improving chemical robustness. This compound is of interest for research in energy storage and organic synthesis due to its unique ionic and molecular properties.
lithium(1+) 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl-2-methylpropanoate structure
2680531-49-9 structure
Product Name:lithium(1+) 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl-2-methylpropanoate
CAS No:2680531-49-9
MF:C6H8LiN3O2S2
MW:225.217617988586
MDL:MFCD34183498
CID:5645469
PubChem ID:165938834
Update Time:2025-06-08

lithium(1+) 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

    • lithium(1+) 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-2-methylpropanoate
    • EN300-27782132
    • 2680531-49-9
    • lithium(1+) 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl-2-methylpropanoate
    • MDL: MFCD34183498
    • Inchi: 1S/C6H9N3O2S2.Li/c1-6(2,3(10)11)13-5-9-8-4(7)12-5;/h1-2H3,(H2,7,8)(H,10,11);/q;+1/p-1
    • InChI Key: BYOIVKKUGCOBKI-UHFFFAOYSA-M
    • SMILES: S(C1=NN=C(N)S1)C(C(=O)[O-])(C)C.[Li+]

Computed Properties

  • Exact Mass: 225.02179729g/mol
  • Monoisotopic Mass: 225.02179729g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 146Ų

lithium(1+) 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl-2-methylpropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27782132-0.05g
lithium(1+) 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-2-methylpropanoate
2680531-49-9 95.0%
0.05g
$245.0 2025-03-19
Enamine
EN300-27782132-0.1g
lithium(1+) 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-2-methylpropanoate
2680531-49-9 95.0%
0.1g
$366.0 2025-03-19
Enamine
EN300-27782132-0.25g
lithium(1+) 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-2-methylpropanoate
2680531-49-9 95.0%
0.25g
$524.0 2025-03-19
Enamine
EN300-27782132-0.5g
lithium(1+) 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-2-methylpropanoate
2680531-49-9 95.0%
0.5g
$824.0 2025-03-19
Enamine
EN300-27782132-1.0g
lithium(1+) 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-2-methylpropanoate
2680531-49-9 95.0%
1.0g
$1057.0 2025-03-19
Enamine
EN300-27782132-2.5g
lithium(1+) 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-2-methylpropanoate
2680531-49-9 95.0%
2.5g
$2071.0 2025-03-19
Enamine
EN300-27782132-5.0g
lithium(1+) 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-2-methylpropanoate
2680531-49-9 95.0%
5.0g
$3065.0 2025-03-19
Enamine
EN300-27782132-10.0g
lithium(1+) 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-2-methylpropanoate
2680531-49-9 95.0%
10.0g
$4545.0 2025-03-19
Enamine
EN300-27782132-1g
lithium(1+) 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-2-methylpropanoate
2680531-49-9 95%
1g
$1057.0 2023-09-09
Enamine
EN300-27782132-5g
lithium(1+) 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-2-methylpropanoate
2680531-49-9 95%
5g
$3065.0 2023-09-09

Additional information on lithium(1+) 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl-2-methylpropanoate

Introduction to Lithium(1+) 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl-2-methylpropanoate (CAS No. 2680531-49-9)

Lithium(1+) 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl-2-methylpropanoate, identified by its CAS number 2680531-49-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit potential therapeutic properties, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a lithium cation and a complex heterocyclic system, contribute to its unique chemical and biological properties.

The molecular structure of Lithium(1+) 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl-2-methylpropanoate consists of a lithium ion coordinated with a sulfanyl group attached to a 2-methylpropanoate moiety. The core of the molecule is a 1,3,4-thiadiazole ring substituted with an amino group at the 5-position. This heterocyclic system is known for its ability to interact with biological targets in various ways, which has led to its exploration in the development of new drugs.

Recent advancements in the field of medicinal chemistry have highlighted the importance of thiadiazole derivatives in the design of novel therapeutic agents. The 1,3,4-thiadiazole scaffold is particularly noteworthy due to its versatility and its ability to modulate biological pathways associated with neurological disorders, inflammation, and infection. The addition of an amino group at the 5-position further enhances the pharmacological potential of this compound by allowing for additional interactions with biological receptors and enzymes.

In particular, studies have shown that compounds containing the 1,3,4-thiadiazole moiety can exhibit antimicrobial and anti-inflammatory properties. These effects are attributed to the ability of the thiadiazole ring to interfere with essential biological processes in microorganisms and inflammatory cells. The presence of a lithium cation in Lithium(1+) 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl-2-methylpropanoate also suggests potential applications in treating conditions where lithium ions are known to be effective, such as bipolar disorder and certain types of neurodegenerative diseases.

The sulfanyl group in this compound plays a crucial role in its chemical reactivity and biological activity. Sulfanyl groups are known to participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions. In the context of this compound, the sulfanyl group may interact with biological targets to elicit therapeutic effects. Additionally, the sulfanyl group can influence the solubility and bioavailability of the molecule, which are critical factors in drug development.

The 2-methylpropanoate moiety provides an acidic functional group that can contribute to the compound's solubility in water and its ability to cross biological membranes. This feature is particularly important for drug delivery systems, as it allows the compound to be efficiently absorbed and distributed throughout the body. Furthermore, the presence of this moiety can also affect the compound's stability and shelf life.

Current research in pharmaceutical chemistry is focused on developing new methodologies for synthesizing complex organic molecules like Lithium(1+) 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl-2-methylpropanoate. Advances in synthetic techniques have enabled chemists to create more intricate molecular structures with greater precision and efficiency. These improvements have opened up new possibilities for designing molecules with enhanced pharmacological properties.

One area of particular interest is the development of computational methods for predicting the biological activity of new compounds. By leveraging computational chemistry tools, researchers can simulate how molecules interact with biological targets at a molecular level. This approach has significantly reduced the time and cost associated with drug discovery by allowing for rapid screening of large libraries of compounds.

The use of machine learning algorithms has further accelerated this process by enabling researchers to identify patterns in molecular structures that correlate with specific biological activities. These algorithms can analyze vast datasets containing information about known drugs and their targets to predict the potential efficacy of new compounds. This approach has been particularly successful in identifying novel therapeutic agents for neurological disorders.

In conclusion, Lithium(1+) 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl-2-methylpropanoate represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential interactions with biological targets make it an attractive molecule for developing new drugs. As research continues to uncover new applications for thiadiazole derivatives and lithium-based compounds, compounds like this one are likely to play an important role in addressing unmet medical needs.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd